Cas no 50876-89-6 (Trimer-Nonanal)
Trimer-Nonanal structure
Product Name:Trimer-Nonanal
CAS No:50876-89-6
MF:C27H54O3
MW:426.715869426727
CID:2031070
PubChem ID:15209397
Update Time:2025-04-21
Trimer-Nonanal Chemical and Physical Properties
Names and Identifiers
-
- Trimer-Nonanal
- 2,4,6-trioctyl-1,3,5-trioxane
- 50876-89-6
- DTXCID90520823
- DTXSID00570051
-
- Inchi： 1S/C27H54O3/c1-4-7-10-13-16-19-22-25-28-26(23-20-17-14-11-8-5-2)30-27(29-25)24-21-18-15-12-9-6-3/h25-27H,4-24H2,1-3H3
- InChI Key： NYNNHRNLJIKBOW-UHFFFAOYSA-N
- SMILES： CCCCCCCCC1OC(CCCCCCCC)OC(CCCCCCCC)O1
Computed Properties
- Exact Mass: 426.40729558Da
- Monoisotopic Mass: 426.40729558Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 30
- Rotatable Bond Count: 21
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 11.9
- Topological Polar Surface Area: 27.7Ų
Trimer-Nonanal Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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